![molecular formula C7H9BrN2O B2664271 5-Bromo-3-methoxy-4-methylpyridin-2-amine CAS No. 1782440-62-3](/img/structure/B2664271.png)
5-Bromo-3-methoxy-4-methylpyridin-2-amine
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Overview
Description
5-Bromo-3-methoxy-4-methylpyridin-2-amine is a chemical compound with the CAS Number: 1366131-38-5 . It has a molecular weight of 217.07 . The IUPAC name for this compound is 5-bromo-2-methoxy-4-methyl-3-pyridinylamine .
Molecular Structure Analysis
The InChI code for 5-Bromo-3-methoxy-4-methylpyridin-2-amine is 1S/C7H9BrN2O/c1-4-5(8)3-10-7(11-2)6(4)9/h3H,9H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 306.9±37.0 C at 760 mmHg . and 95% .Scientific Research Applications
Synthesis of Coenzyme Qn Family
The compound is a key intermediate for preparing the Coenzyme Qn family . It is prepared in an excellent yield by a reaction sequence starting from the commercially available 3,4,5-trimethoxytoluene 1 via bromination, methoxylation, and oxidation reactions . The Coenzyme Qn family, also known as ubiquinones, are composed of the redox active 1,4-benzoquinone ring with a different number of isoprenoid units . They act as mobile mediators for electron transfer between redox enzymes in the electron transport chain of mitochondria and bacterial respiratory systems .
Production of Coenzyme Q Analogues
5-Bromo-2,3-dimethoxy-6-methyl-1,4-benzoquinone, a Coenzyme Q analogue, shows good electron-transfer activity and radical properties in aprotic media . It has been employed as a key intermediate for the preparation of other biological CoQ analogues .
Use in Stille Coupling
The compound can be used in Pd (0)-catalyzed Stille coupling with isoprenylstannanes to efficiently produce Coenzyme Qn .
4. Applications in Thermal Insulation and Thermoelectrics While not directly related to 5-Bromo-3-methoxy-4-methylpyridin-2-amine, research highlights the potential of simple crystal structures to achieve low thermal conductivity . This underscores the importance of exploring new materials for applications in thermal insulation and thermoelectrics .
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
5-bromo-3-methoxy-4-methylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O/c1-4-5(8)3-10-7(9)6(4)11-2/h3H,1-2H3,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMIDUJPPFZILJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1Br)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-methoxy-4-methylpyridin-2-amine | |
CAS RN |
1782440-62-3 |
Source
|
Record name | 5-bromo-3-methoxy-4-methylpyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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